Cas no 67-95-8 (Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-)

Pregna-3,5-dien-20-one,3-(cyclopentyloxy)- structure
67-95-8 structure
Product Name:Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-
CAS No:67-95-8
MF:C26H38O2
MW:382.578728199005
CID:513266
PubChem ID:9929903
Update Time:2025-04-19

Pregna-3,5-dien-20-one,3-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-
    • 3-cyclopentyloxypregna-3,5-dien-20-one
    • 1-[(8S,9S,10R,13S,14S,17S)-3-cyclopentyloxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • Quingestrone (USAN/INN)
    • W 3399
    • Pregna-3,5-dien-20-one, 3-(cyclopentyloxy)-
    • D05680
    • 67-95-8
    • DTXSID00217196
    • 3-Cyclopentyloxy-3,5-pregnadien-20-on
    • Quingestronum [INN-Latin]
    • Quingestronum
    • W-3399
    • QUINGESTRONE [USAN]
    • progesterone cyclopentyl enol ether
    • Quingestrone [USAN:INN]
    • Quingestrona
    • Quingestron
    • SCHEMBL145789
    • QUINGESTRONE
    • 0612VZ9I5Z
    • Quingestrona [INN-Spanish]
    • Q27236154
    • CHEMBL2104568
    • UNII-0612VZ9I5Z
    • QUINGESTRONE [INN]
    • 3-(Cyclopentyloxy)pregna-3,5-dien-20-one
    • Inchi: 1S/C26H38O2/c1-17(27)22-10-11-23-21-9-8-18-16-20(28-19-6-4-5-7-19)12-14-25(18,2)24(21)13-15-26(22,23)3/h8,16,19,21-24H,4-7,9-15H2,1-3H3/t21-,22+,23-,24-,25-,26+/m0/s1
    • InChI Key: XAVRSHOUEXATJE-FBQZJRKBSA-N
    • SMILES: O=C(C)[C@H]1CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OC1CCCC1

Computed Properties

  • Exact Mass: 382.287
  • Monoisotopic Mass: 382.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.081
  • Boiling Point: 520.631°C at 760 mmHg
  • Flash Point: 201.856°C
  • Refractive Index: 1.553
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